3-hydrazinyl-5-(trifluoromethyl)pyridine
Overview
Description
3-Hydrazinyl-5-(trifluoromethyl)pyridine is a derivative of polycyclic heteroaromatic compounds . It is a key structural motif in active agrochemical and pharmaceutical ingredients . It is used as a TRPA1 modulator and in the treatment of pains .
Synthesis Analysis
The synthesis of this compound involves the use of trifluoromethylpyridines (TFMP) and its derivatives . An approach using stepwise vapor–phase chlorination followed by fluorination has also been reported .Molecular Structure Analysis
The molecular structure of this compound is characterized by the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . The InChI code for this compound is 1S/C6H6F3N3/c7-6(8,9)4-1-5(12-10)3-11-2-4/h1-3,12H,10H2 .Physical And Chemical Properties Analysis
The physical form of this compound is a powder . It has a molecular weight of 177.13 . The compound should be stored at a temperature of 4 degrees Celsius .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydrazinyl-5-(trifluoromethyl)pyridine involves the reaction of 3-cyanopyridine with hydrazine hydrate followed by reaction with trifluoroacetic anhydride.", "Starting Materials": [ "3-cyanopyridine", "hydrazine hydrate", "trifluoroacetic anhydride" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with hydrazine hydrate in ethanol at reflux temperature to form 3-hydrazinylpyridine.", "Step 2: The resulting 3-hydrazinylpyridine is then reacted with trifluoroacetic anhydride in dichloromethane at room temperature to form 3-hydrazinyl-5-(trifluoromethyl)pyridine." ] } | |
CAS RN |
1934839-17-4 |
Molecular Formula |
C6H6F3N3 |
Molecular Weight |
177.1 |
Purity |
95 |
Origin of Product |
United States |
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